Cas no 1354007-36-5 ((S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide)

• Product Name: (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide
• CAS No: 1354007-36-5
• MF: C₁₉H₃₁N₃O
• MW: 317.468944787979
• CID: 2155473
• Update Time: 2025-10-29

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-piperidin-4-ylmethyl)-n-isopropyl-propionamide
• (S)-2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-isopropylpropanamide
• AM96050
• (S)-2-Amino-N-(1-benzylpiperidin-4-ylmethyl)-N-isopropylpropanamide
• (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide

• Inchi： 1S/C19H31N3O/c1-15(2)22(19(23)16(3)20)14-18-9-11-21(12-10-18)13-17-7-5-4-6-8-17/h4-8,15-16,18H,9-14,20H2,1-3H3/t16-/m0/s1
• InChI Key： UIKRVADDRCJBOH-INIZCTEOSA-N
• SMILES： O=C([C@H](C)N)N(C(C)C)CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 358
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide

Comprehensive Overview of (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide (CAS No. 1354007-36-5)

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide (CAS No. 1354007-36-5) is a chiral organic compound with significant potential in pharmaceutical research and development. This molecule features a unique combination of a benzyl-piperidine scaffold and an isopropyl-propionamide moiety, making it a subject of interest for drug discovery. Its stereospecificity (S-configuration) further enhances its relevance in designing enantioselective bioactive agents. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics, owing to its structural similarity to known neuromodulators.

The compound's CAS No. 1354007-36-5 is frequently searched in academic and industrial databases, reflecting its growing importance. Recent trends indicate heightened interest in its synthetic pathways, pharmacokinetic properties, and potential as a precursor for novel APIs (Active Pharmaceutical Ingredients). With the rise of AI-driven drug design, computational studies have predicted its affinity for G-protein-coupled receptors (GPCRs), a hot topic in 2024's pharmaceutical landscape. This aligns with user queries like "chiral amine derivatives for CNS drugs" or "piperidine-based bioactive molecules."

From a synthetic chemistry perspective, the 1-benzyl-piperidin-4-ylmethyl group in this compound offers versatile derivatization opportunities. Its N-isopropyl-propionamide side chain contributes to enhanced lipophilicity, a critical factor for blood-brain barrier (BBB) penetration—a recurring theme in modern drug development forums. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often discussed in relation to characterizing this compound, addressing common search terms like "chiral purity analysis methods."

In the context of green chemistry trends, researchers are investigating eco-friendly catalytic systems for its synthesis. Questions like "sustainable synthesis of enantiopure amides" frequently appear in scientific search engines, highlighting the demand for environmentally benign production methods. The compound's stability under physiological conditions also makes it a candidate for prodrug development, another trending topic in medicinal chemistry circles.

Patent literature reveals growing IP activity around CAS 1354007-36-5, particularly in neurodegenerative disease applications. This correlates with increasing public interest in Alzheimer's and Parkinson's disease research, as evidenced by search volume spikes for "piperidine derivatives for neuroprotection." The benzyl group's π-stacking capability is theorized to contribute to target binding, a feature often explored in structure-activity relationship (SAR) studies.

Quality control aspects of (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide are equally crucial. Analytical chemists frequently search for "HPLC methods for chiral amine quantification" or "spectroscopic characterization of complex amides," reflecting practical concerns in handling this compound. The emergence of continuous flow chemistry has opened new possibilities for its scalable production, addressing industry needs for cost-effective chiral building blocks.

In conclusion, CAS No. 1354007-36-5 represents a multifaceted research tool bridging medicinal chemistry, process development, and computational pharmacology. Its structural features respond to contemporary challenges in targeted drug delivery and enantioselective synthesis, making it a compound worth watching in coming years. The convergence of AI-aided molecular modeling and high-throughput screening technologies will likely uncover further applications for this intriguing molecule.